3-cyclopropyl-4-phenyl-1-(pyridin-3-ylmethyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 5-cyclopropyl-4-phenyl-2-(pyridin-3-ylmethyl)-1,2,4-triazol-3-one
• InChI: InChI=1S/C17H16N4O/c22-17-20(12-13-5-4-10-18-11-13)19-16(14-8-9-14)21(17)15-6-2-1-3-7-15/h1-7,10-11,14H,8-9,12H2
• InChI Key: JWPHGXRZVVQELZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)N2C3=CC=CC=C3)CC4=CN=CC=C4
• Molecular Formula: C17H16N4O
• Molecular Weight: 292.33 g/mol
• CAS No.: 1421529-48-7

Description

3-cyclopropyl-4-phenyl-1-(pyridin-3-ylmethyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C17H16N4O and its molecular weight is 292.342. The purity is usually 95%.
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Scientific Research Applications

Application in Anticonvulsant and CNS Activities

Triazolo-pyridine derivatives, including compounds like 3-cyclopropyl-4-phenyl-1-(pyridin-3-ylmethyl)-1H-1,2,4-triazol-5(4H)-one, exhibit significant anticonvulsant and central nervous system (CNS) activities. These compounds are useful in treating diseases of the CNS, including depression, and can be used as antidepressants, antiemetics, anorectics, and antipsychotics (Habernickel, 2001).

Antimicrobial Properties

A study conducted on a series of new triazolo[4,3-a]pyridines synthesized through iodine(III)-mediated oxidative approach revealed these compounds as potent antimicrobial agents. The antimicrobial activity of these compounds suggests their application in developing new treatments against bacterial and fungal infections (Prakash et al., 2011).

Homogeneous Catalysis

Triazolylidenes with a pyridine donor, similar to the structure of the compound , are being used in the synthesis of various metal complexes for homogeneous catalysis. These ligands have shown remarkable reactivity in transfer hydrogenation of carbonyl groups, demonstrating their potential in catalytic applications (Bolje et al., 2015).

Asymmetric Catalytic Cyclopropanation

Compounds structurally similar to this compound have been used in asymmetric catalytic cyclopropanation. This process is critical in organic synthesis, especially in creating cyclopropane rings found in various natural products and biologically active compounds (Nishiyama et al., 1995).